Cas no 1035261-07-4 (ethyl 2-(4-fluorophenyl)-2-methylpropanoate)

• Product Name: ethyl 2-(4-fluorophenyl)-2-methylpropanoate
• CAS No: 1035261-07-4
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 2863511
• PubChem ID: 62393957
• Update Time: 2025-11-06

ethyl 2-(4-fluorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-fluorophenyl)-2-methylpropanoate
• AZIDQFWQOZRJFX-UHFFFAOYSA-N
• ethyl2-(4-fluorophenyl)-2-methylpropanoate
• AKOS011681032
• BS-29957
• G82914
• 1035261-07-4
• SCHEMBL1626657

• Inchi： 1S/C12H15FO2/c1-4-15-11(14)12(2,3)9-5-7-10(13)8-6-9/h5-8H,4H2,1-3H3
• InChI Key： AZIDQFWQOZRJFX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 210.10600
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.66640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on ethyl 2-(4-fluorophenyl)-2-methylpropanoate

Comprehensive Analysis of Ethyl 2-(4-Fluorophenyl)-2-Methylpropanoate (CAS No. 1035261-07-4)

Ethyl 2-(4-fluorophenyl)-2-methylpropanoate, with the CAS number 1035261-07-4, is a fluorinated ester compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorophenyl derivatives, which are widely utilized in the synthesis of bioactive molecules. The presence of the 4-fluorophenyl group and the ethyl ester moiety makes it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as enhanced metabolic stability and lipophilicity. Researchers and industries are increasingly exploring ethyl 2-(4-fluorophenyl)-2-methylpropanoate as a building block for small-molecule drugs and specialty chemicals. Its structural features align with the growing trend of precision medicine and green chemistry, making it a subject of interest in academic and industrial labs.

The synthesis of CAS 1035261-07-4 typically involves the esterification of 2-(4-fluorophenyl)-2-methylpropanoic acid with ethanol under catalytic conditions. This process is optimized for high yield and purity, ensuring compliance with Good Manufacturing Practices (GMP) standards. The compound's molecular weight and logP value are critical parameters for its application in drug formulation and delivery systems.

One of the most searched questions related to this compound is: "What are the applications of ethyl 2-(4-fluorophenyl)-2-methylpropanoate in pharmaceuticals?" Studies suggest its potential as an intermediate for anti-inflammatory agents and CNS-targeted therapeutics. The 4-fluorophenyl group is known to enhance binding affinity to biological targets, which is why this compound is frequently investigated in medicinal chemistry projects.

Another hot topic is the environmental impact of fluorinated compounds. While ethyl 2-(4-fluorophenyl)-2-methylpropanoate is not classified as hazardous, its biodegradation pathways are under scrutiny to align with sustainable chemistry principles. Researchers are also exploring its use in bio-based solvents as part of the shift toward eco-friendly industrial processes.

From a commercial perspective, the global market for fluorophenyl-based intermediates is expanding, driven by the demand for high-performance materials and innovative therapeutics. Suppliers of CAS 1035261-07-4 often highlight its >98% purity and compliance with REACH regulations, addressing the needs of quality-conscious buyers. The compound's storage stability and solubility profile further enhance its appeal for large-scale applications.

In summary, ethyl 2-(4-fluorophenyl)-2-methylpropanoate (CAS No. 1035261-07-4) represents a critical intersection of chemical innovation and practical utility. Its role in advancing drug development and sustainable chemistry underscores its importance in modern scientific research. As the industry continues to evolve, this compound is poised to remain a focal point for breakthroughs in life sciences and material engineering.